Cas no 1418293-53-4 (tert-butyl 1-(dimethylcarbamoyl)ethylmethylcarbamate)

• Product Name: tert-butyl 1-(dimethylcarbamoyl)ethylmethylcarbamate
• CAS No: 1418293-53-4
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 2137243
• Update Time: 2023-11-19

tert-butyl 1-(dimethylcarbamoyl)ethylmethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(dimethylcarbamoyl)ethylmethylcarbamate
• CID 101043275
• Carbamic acid, N-[2-(dimethylamino)-1-methyl-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H22N2O3/c1-8(9(14)12(5)6)13(7)10(15)16-11(2,3)4/h8H,1-7H3
• InChI Key： UKMSTIFQDUGNIH-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C)C(N(C)C)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• Topological Polar Surface Area: 49.8

Experimental Properties

• Density: 1.020±0.06 g/cm3(Predicted)
• Boiling Point: 306.5±21.0 °C(Predicted)
• pka: -0.67±0.70(Predicted)